Cas no 154267-22-8 (Methanesulfonic acid, trifluoro-, 4-chloro-2-fluorophenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 4-chloro-2-fluorophenyl ester
• CAS No: 154267-22-8
• MF: C₇H₃ClF₄O₃S
• MW: 278.608534097672
• CID: 1328449
• PubChem ID: 19710314
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 4-chloro-2-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 4-chloro-2-fluorophenyl ester
• 4-chloro-2-fluorophenyl trifluoromethanesulfonate
• 4-CHLORO-2-FLUOROPHENYL TRIFLUOROMETHANESULPHONATE
• SCHEMBL8359389
• 154267-22-8
• (4-chloro-2-fluorophenyl) trifluoromethanesulfonate

• Inchi： 1S/C7H3ClF4O3S/c8-4-1-2-6(5(9)3-4)15-16(13,14)7(10,11)12/h1-3H
• InChI Key： WLBBSZLGCYFMQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 277.94279
• Monoisotopic Mass: 277.9427555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37